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Abstract
Presenilin 2 (PSEN2), a multipass transmembrane protein primarily located in the endoplasmic

reticulum (ER), is critically involved in cellular calcium (Ca²⁺) homeostasis. While renowned for

its role as the catalytic subunit of the γ-secretase complex implicated in Alzheimer's disease

(AD), a growing body of evidence highlights its γ-secretase-independent functions in regulating

Ca²⁺ signaling. Dysregulation of Ca²⁺ homeostasis is a key feature of familial AD (FAD) linked

to mutations in the PSEN2 gene. This technical guide provides an in-depth overview of the

current understanding of PSEN2's role in maintaining Ca²⁺ balance, with a focus on its impact

on the ER, mitochondria, and lysosomes. We present quantitative data from key studies,

detailed experimental protocols for assessing PSEN2 function in Ca²⁺ homeostasis, and

signaling pathway diagrams to facilitate a comprehensive understanding for researchers and

drug development professionals.

Introduction
Calcium is a ubiquitous second messenger that governs a vast array of cellular processes,

from neurotransmission and muscle contraction to gene transcription and apoptosis. The
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precise spatial and temporal control of intracellular Ca²⁺ concentration ([Ca²⁺]) is therefore

paramount for cellular function. The endoplasmic reticulum (ER) serves as the primary

intracellular Ca²⁺ store, and its dynamic interplay with other organelles, particularly

mitochondria and lysosomes, is crucial for maintaining Ca²⁺ homeostasis.

Presenilin 2 (PSEN2) is a key protein in this regulatory network. While its homolog, presenilin 1

(PSEN1), has been extensively studied, PSEN2 exhibits both overlapping and distinct functions

in Ca²⁺ handling. Notably, mutations in PSEN2 are a major cause of early-onset FAD, and the

pathogenic mechanisms are increasingly linked to disruptions in Ca²⁺ signaling pathways.[1][2]

This guide will delve into the molecular mechanisms by which PSEN2 influences Ca²⁺

homeostasis and how FAD-associated mutations perturb these functions.

Presenilin 2 at the Crossroads of Organellar
Calcium Signaling
PSEN2's strategic localization within the ER and its presence in mitochondria-associated

membranes (MAMs) and lysosomal membranes position it to influence Ca²⁺ dynamics across

multiple organelles.[1][3]

Endoplasmic Reticulum Calcium Homeostasis
The ER maintains a high concentration of Ca²⁺, which is released into the cytosol upon

stimulation to initiate various signaling cascades. PSEN2 has been shown to modulate several

key aspects of ER Ca²⁺ handling:

ER Calcium Leak: A prevailing hypothesis suggests that presenilins form passive Ca²⁺ leak

channels in the ER membrane, allowing a slow efflux of Ca²⁺ into the cytosol.[4] However,

this remains a topic of debate, with some studies providing contradictory evidence.[5] The

proposed function of PSEN2 as a leak channel is independent of its γ-secretase activity.[4]

FAD-linked mutations in PSEN2 are suggested to impair this leak function, leading to ER

Ca²⁺ overload.[4]

Regulation of ER Calcium Channels: PSEN2 has been shown to interact with and modulate

the activity of the major ER Ca²⁺ release channels, the inositol 1,4,5-trisphosphate receptors

(IP₃Rs) and ryanodine receptors (RyRs).[6][7] Some FAD-PSEN2 mutants have been
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reported to sensitize these channels, leading to exaggerated Ca²⁺ release upon stimulation.

[6]

Modulation of SERCA Pump Activity: The sarco/endoplasmic reticulum Ca²⁺-ATPase

(SERCA) pump is responsible for pumping Ca²⁺ from the cytosol back into the ER lumen.

Studies have indicated that FAD-linked PSEN2 mutants can inhibit SERCA activity,

contributing to a reduction in ER Ca²⁺ content.[8][9]

Mitochondria-Associated Membranes and ER-
Mitochondria Calcium Crosstalk
MAMs are specialized domains where the ER and mitochondria come into close apposition,

facilitating direct communication and lipid and Ca²⁺ transfer. PSEN2 is enriched at MAMs and

plays a crucial role in regulating ER-mitochondria coupling.[3][9]

Overexpression of PSEN2, particularly FAD-linked mutants, has been shown to increase the

physical interaction between the ER and mitochondria.[8][9] This enhanced tethering facilitates

more efficient Ca²⁺ transfer from the ER to mitochondria upon cell stimulation.[8][10] While this

may initially seem like a compensatory mechanism to ensure mitochondrial Ca²⁺ uptake in the

face of reduced ER Ca²⁺ content, it can also lead to mitochondrial Ca²⁺ overload and

subsequent cellular dysfunction.[3] In contrast, the absence of PSEN2 leads to a significant

reduction in ER-mitochondria apposition and compromised mitochondrial Ca²⁺ uptake.[11][12]

[13]

Lysosomal Calcium Homeostasis
Lysosomes are acidic organelles that are increasingly recognized as important Ca²⁺ stores.

PSEN2 has been implicated in the regulation of lysosomal Ca²⁺ content.[12] The loss of

presenilin function has been associated with a decrease in total lysosomal Ca²⁺ stores.[12]

This effect appears to be independent of γ-secretase activity.[14] The precise mechanism by

which PSEN2 influences lysosomal Ca²⁺ is still under investigation but may involve effects on

lysosomal Ca²⁺ channels or pumps.

Quantitative Data on the Impact of PSEN2 on
Calcium Homeostasis

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 16 Tech Support

https://www.researchgate.net/figure/Schematic-representation-of-the-protocol-used-for-Ca-measurements-with-the-plant_fig3_356582677
https://uvadoc.uva.es/bitstream/handle/10324/5957/ALVAREZ%207-%20Measuring%20%5BCa2%2B%5D.pdf?sequence=1&isAllowed=y
https://discovery.ucl.ac.uk/id/eprint/10122414/1/jcs.256578.full.pdf
https://www.frontiersin.org/journals/molecular-neuroscience/articles/10.3389/fnmol.2013.00029/full
https://discovery.ucl.ac.uk/id/eprint/10122414/1/jcs.256578.full.pdf
https://uvadoc.uva.es/bitstream/handle/10324/5957/ALVAREZ%207-%20Measuring%20%5BCa2%2B%5D.pdf?sequence=1&isAllowed=y
https://discovery.ucl.ac.uk/id/eprint/10122414/1/jcs.256578.full.pdf
https://uvadoc.uva.es/bitstream/handle/10324/5957/ALVAREZ%207-%20Measuring%20%5BCa2%2B%5D.pdf?sequence=1&isAllowed=y
https://pubmed.ncbi.nlm.nih.gov/21285369/
https://www.frontiersin.org/journals/molecular-neuroscience/articles/10.3389/fnmol.2013.00029/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC5378298/
https://pubmed.ncbi.nlm.nih.gov/33494218/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7909802/
https://pubmed.ncbi.nlm.nih.gov/33494218/
https://pubmed.ncbi.nlm.nih.gov/33494218/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7601421/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548755?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following tables summarize quantitative data from various studies, highlighting the effects

of wild-type (WT) and FAD-mutant PSEN2 on key parameters of cellular Ca²⁺ homeostasis.

Cell Type PSEN2 Status
Parameter
Measured

Fold Change
vs. Control

Reference

SH-SY5Y

Overexpression

of PSEN2-T122R

(FAD mutant)

ER Ca²⁺ content
↓ (Significant

reduction)
[8]

SH-SY5Y

Overexpression

of PSEN2-T122R

(FAD mutant)

Mitochondrial

Ca²⁺ uptake

↑ (Strongly

favored)
[8]

PS2-/- Neurons
Knockout of

PSEN2

Mitochondrial

Ca²⁺ uptake

(upon IP₃-

generating

stimulation)

↓ (Strongly

compromised)
[11][12][13]

PS2-/- Neurons
Knockout of

PSEN2

ER-Mitochondria

apposition

↓ (Marked

reduction)
[11][12][13]

MEFs
Knockout of

Presenilins

Lysosomal Ca²⁺

content

↓ (Lower total

store)
[12]

Table 1: Effect of PSEN2 on Organellar Calcium Content and Transfer
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Cell Type PSEN2 Status
Parameter
Measured

Effect Reference

SH-SY5Y

Overexpression

of PSEN2-T122R

(FAD mutant)

SERCA activity Inhibited [8]

HeLa, SH-SY5Y,

MEFs

Transient

expression of

WT or mutant

PS2

Passive ER Ca²⁺

leakage
Increased [6]

Hippocampal

Neurons

Absence of

Presenilins

Ryanodine

Receptor (RyR)

levels

Reduced [7]

Table 2: Effect of PSEN2 on Calcium Channels and Pumps

Signaling Pathways and Experimental Workflows
To visually represent the complex interplay of PSEN2 in calcium homeostasis and the

methodologies used to study it, the following diagrams are provided in the DOT language for

Graphviz.

Signaling Pathway Diagram
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Caption: Signaling pathway of PSEN2 in calcium homeostasis.

Experimental Workflow Diagrams
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Cell Preparation

Measurement

Data Analysis

Transfect cells with
ER-targeted aequorin

Deplete ER Ca2+ stores
(e.g., with thapsigargin)
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Transfer cells to luminometer
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Click to download full resolution via product page

Caption: Workflow for measuring ER calcium using aequorin.
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Immunostaining

Ligation and Amplification

Detection and Analysis

Fix and permeabilize cells

Incubate with primary antibodies
(anti-ER & anti-Mitochondria markers)

Incubate with PLA probes
(secondary antibodies with DNA oligos)
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a circular DNA molecule

Add amplification solution
(rolling circle amplification)

Hybridize with fluorescently
labeled detection probes

Image with fluorescence microscope
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Click to download full resolution via product page

Caption: Workflow for PLA to assess ER-Mitochondria interaction.
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Detailed Experimental Protocols
Measurement of Endoplasmic Reticulum Calcium
Concentration using Aequorin
This protocol is adapted from methodologies described in the literature.[5][8][11]

Materials:

Cells of interest cultured on glass coverslips

Plasmid encoding ER-targeted aequorin (e.g., erAEQ)

Transfection reagent

Krebs-Ringer bicarbonate buffer (KRB)

Coelenterazine

Luminometer

Agonist of interest (e.g., ATP, carbachol)

Lysis buffer (e.g., digitonin in a Ca²⁺-rich solution)

Procedure:

Transfection:

Seed cells on glass coverslips 24 hours prior to transfection.

Transfect cells with the ER-targeted aequorin plasmid using a suitable transfection reagent

according to the manufacturer's instructions.

Allow cells to express the protein for 24-48 hours.

Aequorin Reconstitution:

Wash the coverslips with KRB.
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Incubate the cells in KRB containing 5 µM coelenterazine for 1-2 hours at 37°C in the

dark.

Measurement:

Place the coverslip in the luminometer chamber and perfuse with KRB.

Record baseline luminescence.

Stimulate the cells by adding the agonist of interest to the perfusion buffer.

Continuously record the luminescence signal.

Calibration:

At the end of the experiment, lyse the cells by perfusing with a lysis buffer containing a

saturating concentration of Ca²⁺ to measure the total remaining aequorin pool.

Use a calibration curve or algorithm to convert the luminescence data into [Ca²⁺]ER.

Quantification of ER-Mitochondria Contact Sites using in
situ Proximity Ligation Assay (PLA)
This protocol is based on established PLA methodologies.[4][7][15][16][17]

Materials:

Cells cultured on coverslips

Fixative (e.g., 4% paraformaldehyde)

Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

Blocking solution

Primary antibodies against an ER protein (e.g., IP₃R) and a mitochondrial outer membrane

protein (e.g., VDAC1) raised in different species.

PLA probes (secondary antibodies conjugated to oligonucleotides)
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Ligation solution

Amplification solution

Detection reagents (fluorescently labeled oligonucleotides)

Mounting medium with DAPI

Fluorescence microscope

Procedure:

Cell Preparation:

Fix cells with 4% paraformaldehyde for 15 minutes at room temperature.

Wash with PBS.

Permeabilize cells with permeabilization buffer for 10 minutes.

Wash with PBS.

Block with blocking solution for 1 hour at 37°C.

Antibody Incubation:

Incubate with a mixture of the two primary antibodies overnight at 4°C.

Wash with wash buffer.

Incubate with the PLA probes for 1 hour at 37°C.

Wash with wash buffer.

Ligation and Amplification:

Incubate with the ligation solution for 30 minutes at 37°C.

Wash with wash buffer.
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Incubate with the amplification solution for 100 minutes at 37°C.

Wash with wash buffer.

Detection and Imaging:

Incubate with the detection reagents for 1 hour at 37°C.

Wash with wash buffer.

Mount the coverslips with mounting medium containing DAPI.

Image the cells using a fluorescence microscope. PLA signals will appear as distinct

fluorescent dots.

Quantification:

Use image analysis software (e.g., ImageJ) to count the number of PLA dots per cell. An

increase in the number of dots indicates increased ER-mitochondria proximity.

Assessment of Lysosomal Calcium Release using
Glycyl-L-phenylalanine 2-naphthylamide (GPN)
This protocol is based on the principle of GPN-induced lysosomal osmotic lysis.[1][9][18][19]

Materials:

Cells cultured on coverslips

Fluorescent Ca²⁺ indicator (e.g., Fura-2 AM)

Hanks' Balanced Salt Solution (HBSS) or similar imaging buffer

Glycyl-L-phenylalanine 2-naphthylamide (GPN)

Fluorescence imaging system

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 16 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7972315/
https://discovery.ucl.ac.uk/id/eprint/10122414/1/jcs.256578.full.pdf
https://www.researchgate.net/publication/272193869_Imaging_approaches_to_measuring_lysosomal_calcium
https://pmc.ncbi.nlm.nih.gov/articles/PMC4208295/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548755?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Loading:

Load cells with a fluorescent Ca²⁺ indicator (e.g., 2-5 µM Fura-2 AM) in HBSS for 30-60

minutes at 37°C.

Wash the cells with HBSS to remove excess dye.

Imaging:

Mount the coverslip on the stage of the fluorescence imaging system.

Acquire a baseline recording of cytosolic Ca²⁺ levels.

Add GPN (typically 200 µM) to the imaging buffer.

Continuously record the changes in intracellular Ca²⁺ fluorescence. A sharp increase in

fluorescence indicates the release of Ca²⁺ from the lysosomes into the cytosol.

Data Analysis:

Quantify the change in fluorescence intensity or the ratiometric signal (for Fura-2) to

determine the magnitude of the lysosomal Ca²⁺ release.

Conclusion and Future Directions
Presenilin 2 is a critical regulator of cellular Ca²⁺ homeostasis, exerting its influence across the

ER, mitochondria, and lysosomes. Its multifaceted roles, both dependent and independent of

its γ-secretase activity, are central to normal cellular function. The dysregulation of these

functions by FAD-linked mutations underscores the importance of Ca²⁺ signaling in the

pathogenesis of Alzheimer's disease.

The experimental protocols and quantitative data presented in this guide provide a framework

for researchers and drug development professionals to investigate the intricate role of PSEN2

in Ca²⁺ homeostasis. Future research should focus on elucidating the precise molecular

mechanisms by which PSEN2 modulates its various targets and on identifying therapeutic

strategies to correct the Ca²⁺ dysregulation observed in FAD. A deeper understanding of

PSEN2's function will undoubtedly open new avenues for the development of novel treatments
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for Alzheimer's disease and other neurodegenerative disorders characterized by perturbed

Ca²⁺ signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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